Cas no 1365272-70-3 (1-benzyl-5-bromo-6-fluorobenzotriazole)
1365272-70-3 structure
Product Name:1-benzyl-5-bromo-6-fluorobenzotriazole
CAS No:1365272-70-3
MF:C13H9BrFN3
MW:306.133064985275
MDL:MFCD21609572
CID:2771819
PubChem ID:70699801
Update Time:2025-04-21
1-benzyl-5-bromo-6-fluorobenzotriazole Chemical and Physical Properties
Names and Identifiers
-
- 1-benzyl-5-bromo-6-fluorobenzotriazole
- 1-BENZYL-5-BROMO-6-FLUORO-1,2,3-BENZOTRIAZOLE
- 1-Benzyl-5-bromo-6-fluoro-1H-benzotriazole
- BS-20780
- AKOS025394340
- MFCD21609572
- 1365272-70-3
- DTXSID20742915
- 1H-Benzotriazole, 5-bromo-6-fluoro-1-(phenylmethyl)-
-
- MDL: MFCD21609572
- Inchi: 1S/C13H9BrFN3/c14-10-6-12-13(7-11(10)15)18(17-16-12)8-9-4-2-1-3-5-9/h1-7H,8H2
- InChI Key: JTZWFCMDDNXPTP-UHFFFAOYSA-N
- SMILES: BrC1C(=CC2=C(C=1)N=NN2CC1C=CC=CC=1)F
Computed Properties
- Exact Mass: 304.99600
- Monoisotopic Mass: 304.99639Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 18
- Rotatable Bond Count: 2
- Complexity: 285
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.5
- Topological Polar Surface Area: 30.7Ų
Experimental Properties
- Density: 1.6±0.1 g/cm3
- Boiling Point: 449.9±35.0 °C at 760 mmHg
- Flash Point: 225.9±25.9 °C
- PSA: 30.71000
- LogP: 3.38120
- Vapor Pressure: 0.0±1.1 mmHg at 25°C
1-benzyl-5-bromo-6-fluorobenzotriazole Security Information
- Signal Word:warning
- Hazard Statement: H303+H313+H333
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
1-benzyl-5-bromo-6-fluorobenzotriazole Customs Data
- HS CODE:2933990090
- Customs Data:
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
1-benzyl-5-bromo-6-fluorobenzotriazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM320224-25g |
1-Benzyl-5-bromo-6-fluorobenzotriazole |
1365272-70-3 | 95% | 25g |
$426 | 2021-06-17 | |
| Chemenu | CM320224-25g |
1-Benzyl-5-bromo-6-fluorobenzotriazole |
1365272-70-3 | 95% | 25g |
$611 | 2023-03-05 | |
| abcr | AB310375-1 g |
1-Benzyl-5-bromo-6-fluorobenzotriazole; 98% |
1365272-70-3 | 1 g |
€144.00 | 2023-07-19 | ||
| abcr | AB310375-5 g |
1-Benzyl-5-bromo-6-fluorobenzotriazole; 98% |
1365272-70-3 | 5 g |
€348.00 | 2023-07-19 | ||
| abcr | AB310375-10 g |
1-Benzyl-5-bromo-6-fluorobenzotriazole; 98% |
1365272-70-3 | 10 g |
€518.00 | 2023-07-19 | ||
| abcr | AB310375-25 g |
1-Benzyl-5-bromo-6-fluorobenzotriazole; 98% |
1365272-70-3 | 25 g |
€858.00 | 2023-07-19 | ||
| TRC | B300038-1g |
1-Benzyl-5-bromo-6-fluorobenzotriazole |
1365272-70-3 | 1g |
$ 98.00 | 2023-04-18 | ||
| TRC | B300038-250mg |
1-Benzyl-5-bromo-6-fluorobenzotriazole |
1365272-70-3 | 250mg |
$ 75.00 | 2023-04-18 | ||
| TRC | B300038-100mg |
1-Benzyl-5-bromo-6-fluorobenzotriazole |
1365272-70-3 | 100mg |
$ 64.00 | 2023-04-18 | ||
| TRC | B300038-500mg |
1-Benzyl-5-bromo-6-fluorobenzotriazole |
1365272-70-3 | 500mg |
$ 87.00 | 2023-04-18 |
1-benzyl-5-bromo-6-fluorobenzotriazole Related Literature
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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3. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
1365272-70-3 (1-benzyl-5-bromo-6-fluorobenzotriazole) Related Products
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